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Compound of Interest

Compound Name: Disperse Blue 77
CAS No.: 20241-76-3
Cat. No.: B1588612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
Thermosol dyeing of polyester and its blends using Disperse Blue 77. The Thermosol process
is a continuous method that utilizes dry heat for the fixation of disperse dyes onto synthetic
fibers, primarily polyester.[1][2] This technique is highly regarded for its efficiency, high
production rates, and excellent dye utilization, typically achieving fixation rates of 75-90%.[3][4]

Disperse Blue 77 (C.l. 60766) is an anthraquinone-based high-temperature disperse dye,
making it well-suited for the Thermosol process.[5] Its molecular structure and properties allow
for effective sublimation and diffusion into the polyester fiber matrix at elevated temperatures.

[2]

Chemical and Physical Properties of Disperse Blue
77
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Property Value

C.l. Name Disperse Blue 77

CAS Number 20241-76-3[6][7][8][9][10]
Molecular Formula C20H12N206[6][7][8][9]
Molecular Weight 376.32 g/mol [6][7][9]
Chemical Structure Anthraquinone
Appearance Dark blue powder|[8]

o Suitable for high-temperature dyeing methods
Application
such as Thermosol.[5][10]

Thermosol Dyeing Process Overview

The Thermosol process involves several key stages: padding the fabric with the dye dispersion,
drying, thermofixation at high temperatures, and subsequent washing.[11] During
thermofixation, the dry heat causes the polyester fibers to swell, facilitating the sublimation of
the disperse dye and its diffusion into the fiber structure.[1][2]
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Caption: Workflow of the continuous Thermosol dyeing process.

Experimental Protocols

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-77
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Blue-77
https://wap.guidechem.com/encyclopedia/disperse-blue-77-dic20116.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4821159_EN.htm
https://m.made-in-china.com/product/Ritan-Disperse-Blue-77-Disperse-Blue-Se-Blf-Textile-Polyester-Fabric-Dye-2083695142.html
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-77
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Blue-77
https://wap.guidechem.com/encyclopedia/disperse-blue-77-dic20116.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4821159_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-77
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Blue-77
https://m.chemicalbook.com/ProductChemicalPropertiesCB4821159_EN.htm
https://wap.guidechem.com/encyclopedia/disperse-blue-77-dic20116.html
https://www.colorfuldyes.com/disperse-dyes/general-series-disperse-dyes/disperse-blue-77.html
https://m.made-in-china.com/product/Ritan-Disperse-Blue-77-Disperse-Blue-Se-Blf-Textile-Polyester-Fabric-Dye-2083695142.html
https://www.manubens.es/en/dyeing-by-steam-pad-steam-and-by-air-thermosol/
https://www.aatcc.org/wp-content/uploads/2020/07/gibson_121979_18.pdf
http://dyes4dyeing.blogspot.com/2012/07/the-thermosol-process-of-polyester.html?m=1
https://www.benchchem.com/product/b1588612/docs?utm_src=pdf-body-img#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following protocols provide a detailed methodology for the Thermosol dyeing of 100%
polyester fabric with Disperse Blue 77.

Materials and Equipment

e 100% Polyester Fabric (scoured and pre-treated)
» Disperse Blue 77

e Dispersing Agent

e Migration Inhibitor

» Acetic Acid

e Sodium Hydrosulphite

o Caustic Soda (Sodium Hydroxide)

e Non-ionic Detergent

e Padding Mangle

« Infrared (IR) Pre-dryer and Hot Flue Dryer
e Thermosol Unit (Hot Flue or Contact Heat)

e Continuous Washing Range

Protocol 1: Padding Liquor Preparation

» Dispersion Preparation: Create a stock dispersion of Disperse Blue 77. For a desired
shade, weigh the required amount of dye. Make a paste with an equal amount of a suitable
dispersing agent and a small amount of warm water.

e Liquor Formulation: Prepare the padding bath with the components in the table below. The
concentration of Disperse Blue 77 will depend on the target shade depth.
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Component Concentration Purpose

Disperse Blue 77 X g/L (e.g., 5-20 g/L) Colorant

. . - Prevents dye migration during
Migration Inhibitor 10-20 g/L

drying[12]
) ) Maintains acidic conditions for
Acetic Acid g.s.to pH 4.5-5.5 ] ]
optimal dyeing[12][13]
Water tollL Solvent

e Mixing: Add the prepared dye dispersion to the bath containing the migration inhibitor and
water. Adjust the pH with acetic acid. Ensure the liquor is homogenous before application.

Protocol 2: Thermosol Dyeing Process

o Padding: Pass the scoured and dried polyester fabric through the padding liquor using a
padding mangle. Adjust the mangle pressure to achieve a wet pick-up of 60-70%.[12]

e Drying: Immediately dry the padded fabric. An infrared pre-dryer is recommended to
minimize dye migration, followed by a hot flue dryer at a temperature of 100-120°C.[12][13]

o Thermofixation: The crucial step is to pass the dried fabric through a Thermosol unit. The
temperature and dwell time are critical parameters that influence dye fixation and final
shade.

o Temperature: 190-220°C[2][12]

o Time: 60-90 seconds[3][12][14] The optimal conditions depend on the fabric's weight and
construction.[12]

Protocol 3: After-treatment (Washing and Clearing)

After thermofixation, it is essential to remove any unfixed dye from the fabric surface to ensure

good wash fastness.

¢ Rinsing: The fabric should first be rinsed with warm water to remove thickeners and other

chemicals.[3]
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» Reduction Clearing: This step is performed to remove any remaining unfixed disperse dye. A

typical recipe is as follows:

Component Concentration
Sodium Hydrosulphite 2 g/L[3]

Caustic Soda (50%) 1-2 g/L[3]
Non-ionic Detergent 1g/L[3]
Temperature 70-80°C

Time 10-20 minutes

e Soaping and Rinsing: Following reduction clearing, the fabric should be thoroughly rinsed

and then subjected to a soaping treatment with a non-ionic detergent at 60°C.[3] Finally,

rinse with hot and cold water.

e Drying: Dry the washed fabric.

Expected Results and Data Presentation

The Thermosol process with Disperse Blue 77 is expected to yield a deep blue shade on

polyester with good fastness properties. Quantitative data on colorfastness should be

determined using standardized testing methods.

ical Colorf ies for Di |

Rating (ISO Standards)

Fastness Property

Light Fastness 5-6

Washing Fastness (ISO 105-C06) 4-5

Sublimation Fastness 4-5

Rubbing Fastness (Dry) 4-5

Rubbing Fastness (Wet) 4
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Note: These are typical values and may vary depending on the specific dyeing conditions and
substrate.

Logical Relationship of Key Process Parameters
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Caption: Interrelationship of key parameters in the Thermosol process.

Troubleshooting

Common issues in the Thermosol process include uneven dyeing, which can result from
temperature variations in the Thermosol unit or improper liquor feed.[13] Ensuring uniform heat
distribution and consistent padding are crucial for achieving level dyeing. The selection of dyes
with low sensitivity to temperature fluctuations can also mitigate such problems.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.aatcc.org/wp-content/uploads/2020/07/gibson_121979_18.pdf
http://dyes4dyeing.blogspot.com/2012/07/the-thermosol-process-of-polyester.html?m=1
http://dyes4dyeing.blogspot.com/2012/07/the-thermosol-process-of-polyester.html?m=1
https://www.china-dyestuff.com/news/disperse-dye-thermosol-dyeing-procedure-33333296.html
https://www.china-dyestuff.com/news/disperse-dye-thermosol-dyeing-procedure-33333296.html
https://www.scribd.com/document/562652385/4-Disperse-Dye
https://www.colorfuldyes.com/disperse-dyes/general-series-disperse-dyes/disperse-blue-77.html
https://www.colorfuldyes.com/disperse-dyes/general-series-disperse-dyes/disperse-blue-77.html
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-77
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Blue-77
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Disperse-Blue-77
https://wap.guidechem.com/encyclopedia/disperse-blue-77-dic20116.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4821159_EN.htm
https://m.made-in-china.com/product/Ritan-Disperse-Blue-77-Disperse-Blue-Se-Blf-Textile-Polyester-Fabric-Dye-2083695142.html
https://m.made-in-china.com/product/Ritan-Disperse-Blue-77-Disperse-Blue-Se-Blf-Textile-Polyester-Fabric-Dye-2083695142.html
https://www.manubens.es/en/dyeing-by-steam-pad-steam-and-by-air-thermosol/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Dyeing_of_Polyester_and_Blended_Fabrics_with_Disperse_Blue_165.pdf
https://www.scribd.com/document/305536938/Thermosol-Dyeing-Poly-Cotton-Fabric-With-Reactive-Dyes
https://www.scribd.com/doc/308092038/Thermosol-Dyeing-Method-of-Polyster-Fabric
https://www.benchchem.com/product/b1588612/docs#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/product/b1588612/docs#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/product/b1588612/docs#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/product/b1588612/docs#application-notes-and-protocols-thermosol-dyeing-of-polyester-with-disperse-blue-77
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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